![molecular formula C30H53NO17 B1261624 9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester](/img/structure/B1261624.png)
9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester
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Description
Methyl 8-{[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminyl]oxy}nonanoate is an amino trisaccharide and a glucosamine oligosaccharide.
Scientific Research Applications
Synthesis and Chemical Structure
Synthesis Techniques : Different synthesis methods for similar compounds have been explored. For instance, Ogura et al. (1987) detailed the synthesis of various 9-O-acyl derivatives of N-acetyl- and N-glycoloyl-neuraminic acid, which are structurally related to the compound (Ogura et al., 1987).
Structural Analysis : Studies like that of Watt et al. (2000), which focused on the synthesis and X-ray crystal structure of methyl alpha-L-fucopyranosyl-(1-->2)-beta-D-galactopyranosyl-(1-->2)-alpha-D-xylopyranoside, provide insights into the structural aspects of compounds similar to the one (Watt et al., 2000).
Complex Molecule Synthesis : Research by Rana et al. (1981) on the chemical synthesis of complex oligosaccharides which include structures similar to the compound , adds to the understanding of its possible synthesis pathways and chemical behavior (Rana et al., 1981).
Potential Applications in Biochemistry
Glycosylation Reactions : Studies like those by Urge et al. (1992) on the preparation and potential stability of N-glycosyl bonds in glycosylated asparagine derivatives, though not directly related to the compound, offer insights into the biochemical applications of similar glycosylated structures (Urge et al., 1992).
Biochemical Assays : The work by Sykes et al. (1983) on modified assay procedures using similar trisaccharides hints at potential biochemical or diagnostic applications of compounds like the one (Sykes et al., 1983).
Properties
Molecular Formula |
C30H53NO17 |
---|---|
Molecular Weight |
699.7 g/mol |
IUPAC Name |
methyl 9-[(2R,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxynonanoate |
InChI |
InChI=1S/C30H53NO17/c1-14-20(36)23(39)25(41)29(44-14)48-27-24(40)21(37)16(12-32)45-30(27)47-26-17(13-33)46-28(19(22(26)38)31-15(2)34)43-11-9-7-5-4-6-8-10-18(35)42-3/h14,16-17,19-30,32-33,36-41H,4-13H2,1-3H3,(H,31,34)/t14-,16+,17+,19+,20+,21-,22+,23+,24-,25-,26+,27+,28+,29-,30-/m0/s1 |
InChI Key |
RFCJRSPWDJBDOC-JZBPMIOASA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2O[C@@H]3[C@H](O[C@H]([C@@H]([C@H]3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O |
Origin of Product |
United States |
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